Cas no 270062-86-7 (Fmoc-(S)-3-amino-4-(4-bromo-phenyl)-butyric acid)

• Product Name: Fmoc-(S)-3-amino-4-(4-bromo-phenyl)-butyric acid
• CAS No: 270062-86-7
• MF: C₂₅H₂₂BrNO₄
• MW: 480.350486278534
• MDL: MFCD01861016
• CID: 67384
• PubChem ID: 2761592
• Update Time: 2025-10-29

Fmoc-(S)-3-amino-4-(4-bromo-phenyl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-bromophenyl)butanoic acid
• (S)-N-(9-Fluorenylmethyloxycarbonyl)-3-amino-4-(4-bromophenyl)butyric acid
• Benzenebutanoic acid, 4-bromo-β-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (βS)-
• FMOC-(S)-3-AMINO-4-(4-BROMO-PHENYL)-BUTYRIC ACID
• Fmoc-(S)-3-Amino-4-(4-bromophenyl)-butyric acid
• Fmoc-4-bromo-L-beta-homophenylalanine
• Fmoc-β-HoPhe(4-Br)-OH
• (S)-3-(Fmoc-amino)-4-(4-bromophenyl)butyric acid
• FMOC-(S)-3-AMINO-4-(4-BROMOPHENYL)BUTANOIC ACID
• Fmoc-(S)-3-Amino-4-(4-bromophenyl)butyricacid
• Fmoc-b-HoPhe(4-Br)-OH
• FMOC-PHE(4-BR)-(C*CH2)OH
• RARECHEM AK PT F063
• AC-22149
• (3S)-4-(4-BROMOPHENYL)-3-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)BUTANOIC ACID
• DTXSID401142215
• 270062-86-7
• AKOS015948795
• (S)-3-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4-(4-bromophenyl)butanoic acid
• CS-0059676
• Fmoc-Phe(4-Br)-(C#CH2)OH
• EN300-755445
• (3S)-4-(4-bromophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid
• (3S)-4-(4-bromophenyl)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}butanoic acid
• MFCD01861016
• PS-12251
• Benzenebutanoic acid,4-bromo-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-,(bS)-
• FD10041
• (betaS)-4-Bromo-beta-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]benzenebutanoic acid
• Fmoc-(S)-3-Amino-4-(4-bromophenyl)butyric acid
• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-bromophenyl)butanoicacid
• (S)-3-(Fmoc-amino)-4-(4-bromophenyl)butanoic acid
• (I(2)S)-4-Bromo-I(2)-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]benzenebutanoic acid
• Fmoc-(S)-3-amino-4-(4-bromo-phenyl)-butyric acid

• MDL： MFCD01861016
• Inchi： 1S/C25H22BrNO4/c26-17-11-9-16(10-12-17)13-18(14-24(28)29)27-25(30)31-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,18,23H,13-15H2,(H,27,30)(H,28,29)/t18-/m0/s1
• InChI Key： SZPFLELHTJMABC-SFHVURJKSA-N
• SMILES： BrC1C=CC(=CC=1)C[C@@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.07300
• Monoisotopic Mass: 479.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 5.3

Experimental Properties

• Density: 1.429
• Boiling Point: 673°Cat760mmHg
• Flash Point: 360.8°C
• Refractive Index: 1.637
• PSA: 75.63000
• LogP: 5.76450

Fmoc-(S)-3-amino-4-(4-bromo-phenyl)-butyric acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-(S)-3-amino-4-(4-bromo-phenyl)-butyric acid

Fmoc-(S)-3-amino-4-(4-bromo-phenyl)-butyric acid: A Comprehensive Overview

Fmoc-(S)-3-amino-4-(4-bromo-phenyl)-butyric acid, identified by the CAS number 270062-86-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a fluorinated methyl ester group (Fmoc) with an amino acid derivative, making it a valuable tool in peptide synthesis and drug discovery.

The molecular structure of Fmoc-(S)-3-amino-4-(4-bromo-phenyl)-butyric acid consists of a butyric acid backbone with an amino group at the third carbon and a bromophenyl substituent at the fourth carbon. The Fmoc group serves as a protecting group for the amino terminus, which is crucial during peptide synthesis to prevent unwanted side reactions. The stereochemistry at the chiral center (S configuration) plays a critical role in determining the compound's biological activity and selectivity.

Recent studies have highlighted the potential of this compound in various therapeutic areas, particularly in oncology and neurodegenerative diseases. Researchers have explored its ability to modulate key signaling pathways, such as the MAPK/ERK pathway, which is often dysregulated in cancer cells. Additionally, its bromophenyl moiety has been shown to enhance its pharmacokinetic properties, including bioavailability and metabolic stability.

The synthesis of Fmoc-(S)-3-amino-4-(4-bromo-phenyl)-butyric acid involves a multi-step process that typically begins with the preparation of the bromophenyl derivative followed by amino acid derivatization. The use of enantioselective methods ensures the correct stereochemistry at the chiral center, which is essential for maintaining its biological activity.

In terms of applications, this compound has been extensively used as an intermediate in peptide synthesis, where its Fmoc group provides excellent protection during solid-phase synthesis. Moreover, its unique structure makes it a promising candidate for developing targeted therapies, particularly in cases where selective modulation of specific receptors or enzymes is required.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various targets with high accuracy. These studies have provided valuable insights into its potential interactions with proteins involved in signal transduction and cellular regulation.

In conclusion, Fmoc-(S)-3-amino-4-(4-bromo-phenyl)-butyric acid (CAS No. 270062-86-7) is a versatile compound with significant potential in drug discovery and peptide synthesis. Its unique structure, combined with recent research findings, underscores its importance as a valuable tool in advancing medical science.